Cas no 2816-43-5 (Germane, triphenyl-)

Triphenylgermane (C₁₈H₁₆Ge) is an organogermanium compound characterized by a germanium center bonded to three phenyl groups. This stable, air-sensitive solid is primarily utilized in organic synthesis and materials science as a germanium precursor. Its key advantages include its role in forming germanium-carbon bonds, enabling the synthesis of germanium-containing polymers and advanced materials. Triphenylgermane also serves as a reducing agent in selective reactions, offering mild and controlled reactivity. The compound’s sterically hindered structure enhances stability, making it suitable for applications requiring precise germanium incorporation. It is commonly employed in semiconductor research and catalytic systems, where its well-defined reactivity profile is advantageous.

Germane, triphenyl- structure

Product Name:Germane, triphenyl-

CAS No:2816-43-5

MF:C₁₈H₁₆Ge

MW:304.959644317627

CID:286717

PubChem ID:24866592

Update Time:2025-06-08

Germane, triphenyl- Chemical and Physical Properties

Names and Identifiers

- Germane, triphenyl-
- Germanium Triphenyl
- Triphenylgermane
- TRIPHENYL GERMANIUM
- triphenyl germanium hydride
- triphenylgermanne
- Triphenylgermanyl hydride
- Triphenylgermanium hydride
- TRIPHENYLGERMANE ISO 9001：2015 REACH
- MDL： MFCD00046034
- Inchi： 1S/C18H16Ge/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15,19H
- InChI Key： NXHORDQDUDIXOS-UHFFFAOYSA-N
- SMILES： [GeH](C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

Exact Mass: 306.04600
Monoisotopic Mass: 305.038554
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: Not determined
Density: No data available
Melting Point: 40-43 °C (lit.)
Boiling Point: 128-9°C 0,03mm
Flash Point: >110°C
Refractive Index: 1.6187
PSA: 0.00000
LogP: 4.19210
Solubility: Not determined
Vapor Pressure: No data available

Germane, triphenyl- Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H312-H332
Warning Statement： P280
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22
Safety Instruction： S36
Hazardous Material Identification：
TSCA：No
Risk Phrases：R20/21/22
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Germane, triphenyl- Pricemore >>

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